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Compound of Interest

Compound Name: 4-Allylthiosemicarbazide

Cat. No.: B1270964

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Allylthiosemicarbazide, a versatile building block in medicinal chemistry and materials
science. This document details its Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectral characteristics, offering a valuable resource for its identification, characterization, and

application in research and development.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for 4-
Allylthiosemicarbazide.

Table 1: *H NMR Spectroscopic Data of 4-Allylthiosemicarbazide
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
9.03 brs 1H N“4H
7.86 brs 1H N2H
5.92 m 1H -CH=CH:z
5.13 m 2H -CH=CH:z
4.39 brs 2H NH2
4.25 t 2H -CH2-N

Solvent: acetone-ds, Instrument Frequency: 400 MHz

Table 2: Estimated 13C NMR Spectroscopic Data of 4-Allylthiosemicarbazide

Chemical Shift (8) ppm Assighment
~183.5 C=S

~134.0 -CH=CH:
~116.5 -CH=CH:
~48.0 -CH2-N

Note: The 13C NMR data are estimated based on the analysis of thiosemicarbazide and related
N-substituted derivatives. The chemical shift of the C=S group is characteristic and typically
appears in the 180-185 ppm range.

Table 3: FT-IR Spectroscopic Data of 4-Allylthiosemicarbazide
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Wavenumber (cm~?) Intensity Assignment

N-H stretching (NtHz, N2H,
3370 - 3150 Strong, Broad

N4H)
3080 Medium =C-H stretching (alkenyl)
2980, 2920 Medium C-H stretching (alkyl)
1640 Medium C=C stretching (alkenyl)
1615 Strong N-H bending
1530 Strong C-N stretching
~1350 Strong C=S stretching
990, 920 Strong =C-H bending (out-of-plane)

Note: The IR data is based on the characteristic absorption bands of thiosemicarbazides and
allyl functional groups.

Experimental Protocols

2.1 Synthesis of 4-Allylthiosemicarbazide

A common and efficient method for the synthesis of 4-Allylthiosemicarbazide involves the
reaction of allyl isothiocyanate with hydrazine hydrate.

e Procedure: To a stirred solution of hydrazine hydrate (50-60% aqueous solution), an
equimolar amount of allyl isothiocyanate is added dropwise at room temperature. The
reaction is typically exothermic. After the addition is complete, the reaction mixture is stirred
for an additional 1-2 hours. The resulting white precipitate of 4-Allylthiosemicarbazide is
collected by filtration, washed with cold water, and dried. Recrystallization from a suitable
solvent like ethanol can be performed for further purification.

2.2 NMR Spectroscopy

o Sample Preparation: Approximately 10-20 mg of 4-Allylthiosemicarbazide is dissolved in
about 0.7 mL of a suitable deuterated solvent (e.g., acetone-de or DMSO-de) in a standard 5
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mm NMR tube.[1]

o Data Acquisition: *H and 3C NMR spectra are recorded on a spectrometer, for instance, a
Bruker Avance operating at 400 MHz for *H and 100 MHz for 13C.[2] Chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal
standard.

2.3 FT-IR Spectroscopy

o Sample Preparation: A small amount of the solid 4-Allylthiosemicarbazide is mixed with dry
potassium bromide (KBr) powder in an agate mortar and pestle. The mixture is then pressed
into a thin, transparent pellet.

o Data Acquisition: The FT-IR spectrum is recorded using a spectrometer, such as a Perkin-
Elmer Spectrum RXI, over a range of 4000-400 cm~2.[3] The spectrum is typically an
average of multiple scans to improve the signal-to-noise ratio.

Mandatory Visualizations

3.1 Experimental Workflow for Synthesis and Characterization

NMR Spectroscopy

Allyl Isoth+|ocyana\e 4-Allylthiosemicarbazide Spectroscopic Data

Synthesis (Solid Product) (Tables 1-3)

Filtration & Washing

Hydrazine Hydrate

FT-IR Spectroscopy

Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic characterization of 4-
Allylthiosemicarbazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Spectroscopic Data of 4-
Allylthiosemicarbazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270964#spectroscopic-data-nmr-ir-of-4-
allylthiosemicarbazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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